Cas no 3579-91-7 (Benzenebutanol, 4-hydroxy-3-methoxy-)

Benzenebutanol, 4-hydroxy-3-methoxy- structure
3579-91-7 structure
Product Name:Benzenebutanol, 4-hydroxy-3-methoxy-
CAS No:3579-91-7
MF:C11H16O3
MW:196.242943763733
CID:1477472
Update Time:2024-08-24

Benzenebutanol, 4-hydroxy-3-methoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzenebutanol, 4-hydroxy-3-methoxy-
    • Inchi: 1S/C11H16O3/c1-14-11-8-9(4-2-3-7-12)5-6-10(11)13/h5-6,8,12-13H,2-4,7H2,1H3
    • InChI Key: KYIMBEHWPPBVMI-UHFFFAOYSA-N
    • SMILES: C1(CCCCO)=CC=C(O)C(OC)=C1

Computed Properties

  • Exact Mass: 196.10998

Experimental Properties

  • Density: 1.120±0.06 g/cm3(Predicted)
  • Boiling Point: 357.4±32.0 °C(Predicted)
  • PSA: 49.69
  • pka: 10.16±0.20(Predicted)
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